Cas no 2172450-01-8 (2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid)

2-{8-Hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid is a bicyclic amino acid derivative characterized by its rigid structural framework and functional versatility. The compound features a hydroxyl group and a carboxylic acid moiety, enabling potential applications in medicinal chemistry as a chiral building block or pharmacophore. Its bicyclic scaffold offers enhanced stereochemical control, making it valuable for asymmetric synthesis and drug design. The presence of both basic (azabicyclo) and acidic (carboxylic acid) functionalities allows for tunable solubility and reactivity. This compound may serve as a precursor for bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors, owing to its constrained conformation and polar substituents.
2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid structure
2172450-01-8 structure
Product Name:2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid
CAS No:2172450-01-8
MF:C12H21NO3
MW:227.300043821335
CID:6449270
PubChem ID:165790511
Update Time:2025-05-26

2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid
    • 2172450-01-8
    • 2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
    • EN300-1630108
    • Inchi: 1S/C12H21NO3/c1-11(2,10(14)15)12(16)5-3-8-4-6-13-9(12)7-8/h8-9,13,16H,3-7H2,1-2H3,(H,14,15)
    • InChI Key: RZXJBXKSNUJYIV-UHFFFAOYSA-N
    • SMILES: OC1(C(C(=O)O)(C)C)CCC2CCNC1C2

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 69.6Ų

2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1630108-0.05g
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
0.05g
$1750.0 2023-06-04
Enamine
EN300-1630108-0.1g
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
0.1g
$1834.0 2023-06-04
Enamine
EN300-1630108-0.25g
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
0.25g
$1917.0 2023-06-04
Enamine
EN300-1630108-0.5g
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
0.5g
$2000.0 2023-06-04
Enamine
EN300-1630108-1.0g
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
1g
$2083.0 2023-06-04
Enamine
EN300-1630108-2.5g
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
2.5g
$4084.0 2023-06-04
Enamine
EN300-1630108-5.0g
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
5g
$6043.0 2023-06-04
Enamine
EN300-1630108-10.0g
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
10g
$8961.0 2023-06-04
Enamine
EN300-1630108-50mg
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
50mg
$1008.0 2023-09-22
Enamine
EN300-1630108-100mg
2-{8-hydroxy-2-azabicyclo[3.3.1]nonan-8-yl}-2-methylpropanoic acid
2172450-01-8
100mg
$1056.0 2023-09-22

Additional information on 2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid

Introduction to 2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic Acid (CAS No. 2172450-01-8)

2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid, identified by its CAS number 2172450-01-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways.

The structural motif of 2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid consists of a bicyclo[3.3.1]nonane core substituted with an azabicyclic moiety and a hydroxyl group at the 8-position. This unique arrangement imparts distinct chemical and biological properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those with bicyclic frameworks, due to their enhanced binding affinity and metabolic stability. The presence of an azabicyclo[3.3.1]nonane ring in 2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.

The hydroxyl group at the 8-position of the bicyclic system provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. This flexibility has been exploited in the development of new drug candidates targeting various diseases, including neurological disorders and inflammatory conditions.

Recent studies have highlighted the importance of azabicyclo[3.3.1]nonane derivatives in medicinal chemistry due to their ability to modulate biological pathways effectively. For instance, modifications of this scaffold have led to compounds with anti-inflammatory and analgesic activities, underscoring its therapeutic potential.

The synthesis of 2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid involves intricate organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework efficiently.

The compound's stability under various conditions is another critical factor that contributes to its utility in pharmaceutical applications. Studies have demonstrated that 2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid exhibits good solubility in common organic solvents, facilitating its use in both laboratory-scale preparations and industrial processes.

In conclusion, 2-{8-hydroxy-2-azabicyclo3.3.1nonan-8-yl}-2-methylpropanoic acid (CAS No. 2172450-01-8) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for scientists seeking to develop novel therapeutic agents.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd